Cas no 2331259-59-5 (2-Fluoro-DL-tyrosine hydrochloride)

• Product Name: 2-Fluoro-DL-tyrosine hydrochloride
• CAS No: 2331259-59-5
• MF: C₉H₁₁ClFNO₃
• MW: 235.639945268631
• MDL: MFCD30735819
• CID: 4771891
• Update Time: 2025-11-02

2-Fluoro-DL-tyrosine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-dl-tyrosine hydrochloride
• SB35788
• 2-Fluoro-tyrosine hydrochloride
• 2-Fluoro-DL-tyrosine hydrochloride

• MDL： MFCD30735819
• Inchi： 1S/C9H10FNO3.ClH/c10-7-4-6(12)2-1-5(7)3-8(11)9(13)14;/h1-2,4,8,12H,3,11H2,(H,13,14);1H
• InChI Key： MVBVOABWDNQILK-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1CC(C(=O)O)N)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 83.6

Additional information on 2-Fluoro-DL-tyrosine hydrochloride

2-Fluoro-DL-tyrosine hydrochloride (CAS No. 2331259-59-5): A Comprehensive Overview

2-Fluoro-DL-tyrosine hydrochloride (CAS No. 2331259-59-5) is a fluorinated derivative of the amino acid tyrosine, widely recognized for its applications in biochemical research and pharmaceutical development. This compound has garnered significant attention due to its unique properties and potential uses in various scientific fields. In this article, we delve into the chemical characteristics, synthesis, applications, and market trends of 2-Fluoro-DL-tyrosine hydrochloride, while addressing common queries and recent advancements in the field.

The molecular structure of 2-Fluoro-DL-tyrosine hydrochloride incorporates a fluorine atom at the 2-position of the tyrosine aromatic ring, which enhances its stability and reactivity. This modification makes it a valuable tool in protein labeling, enzyme studies, and PET imaging. Researchers often utilize this compound to investigate metabolic pathways and protein interactions, leveraging its ability to mimic natural tyrosine while offering distinct advantages due to its fluorinated moiety.

One of the most frequently asked questions about 2-Fluoro-DL-tyrosine hydrochloride is its role in radiopharmaceuticals. With the growing interest in precision medicine, this compound has become a key player in the development of PET tracers. Its ability to integrate into biological systems without disrupting normal functions makes it ideal for tracking disease progression and therapeutic responses. Recent studies have highlighted its potential in oncology, particularly in imaging tumors and monitoring treatment efficacy.

Another hot topic in the scientific community is the synthesis and scalability of 2-Fluoro-DL-tyrosine hydrochloride. Advances in organic synthesis have enabled more efficient production methods, reducing costs and increasing accessibility for researchers. Innovations such as flow chemistry and catalytic fluorination have streamlined the synthesis process, ensuring high purity and yield. These developments are crucial for meeting the rising demand in both academic and industrial settings.

The applications of 2-Fluoro-DL-tyrosine hydrochloride extend beyond pharmaceuticals. In agricultural science, it is being explored as a precursor for novel pesticides and herbicides. Its unique chemical properties allow it to interact with plant enzymes, offering a targeted approach to pest control. Additionally, its use in food science for studying protein modifications and nutrient absorption is gaining traction, particularly in the context of functional foods and dietary supplements.

Market trends indicate a steady growth in the demand for 2-Fluoro-DL-tyrosine hydrochloride, driven by its versatility and expanding applications. The compound is now available from several leading suppliers, with options for custom synthesis and bulk quantities. Researchers are advised to source high-quality materials to ensure reproducibility in their experiments. As the field evolves, collaborations between academia and industry are expected to unlock new possibilities for this remarkable compound.

In conclusion, 2-Fluoro-DL-tyrosine hydrochloride (CAS No. 2331259-59-5) stands as a pivotal compound in modern science, bridging gaps between chemistry, biology, and medicine. Its multifaceted applications, coupled with ongoing innovations in synthesis and utilization, make it a subject of enduring interest. Whether you are a researcher exploring protein dynamics or a developer crafting next-generation diagnostic tools, this compound offers a wealth of opportunities to advance your work.